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Welcome to the technical support center for monitoring and logging in IBM Cloud Pak for Data
(CP4D) in a research setting. This guide is designed for researchers, scientists, and drug
development professionals to help you troubleshoot common issues encountered during your
experiments.

Frequently Asked Questions (FAQSs)
Q1: My Jupyter notebook kernel in Watson Studio keeps
dying. What should | do?

Al: Kernel death in Jupyter notebooks is often due to memory constraints or problematic code.
Here’s a step-by-step troubleshooting guide:

Stop the Kernel: When not actively running computations, stop the kernel to free up
resources. You can do this from the notebook menu by navigating to File > Stop Kernel.[1]

» Reconnect the Kernel: If the kernel becomes unresponsive, manually reconnect by going to
Kernel > Reconnect.[1]

e Check for Infinite Loops: Review your code for any loops that may not have a proper exit
condition. An infinite loop can quickly consume all available memory.[2]

e Reduce Data in Memory: If you are working with large datasets, try to free up memory by
deleting unused dataframes or variables.[1]
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» Avoid Excessive Output: Printing large amounts of text or entire dataframes to the output can
cause the kernel to crash. Instead, use .head() or .tail() to inspect your data.[2]

e Increase Resources: If the issue persists, you may need to allocate more memory (RAM) to
your environment.[3]

e Check for Environment Conflicts: If you have customized your environment's .yml file, ensure
there are no conflicting versions of Python or other libraries that could cause instability.[3]

Q2: I'm seeing an ImagePullBackOff error when my
environment tries to start. How can | fix this?

A2: The ImagePullBackOff error indicates that Kubernetes cannot pull the container image
required for your environment. This is a common issue that can be resolved by checking the
following:

» Verify Image Name and Tag: Ensure the image name and tag specified in your environment
definition are correct and exist in the container registry.[4][5][6] A simple typo is a frequent
cause of this error.[5]

o Check Registry Credentials: If you are using a private container registry, confirm that your
imagePullSecrets are correctly configured and that the credentials have not expired.[4][5] An
"Authorization failed" message in the pod description points to an issue with your credentials.

[6]

¢ Inspect Network Connectivity: Ensure that your cluster has network access to the container
registry. Firewalls or other network policies can sometimes block the connection.[4][6]

o Examine Pod Description: Use the oc describe pod command to get more detailed error
messages. This can provide clues such as "manifest not found" (indicating an incorrect
image name or tag) or "authorization failed".[6]

Q3: My machine learning model's accuracy has
suddenly dropped. How can | diaghose the cause?

A3: A sudden drop in model accuracy, often referred to as model degradation, is a critical issue.
Here’s how to approach diagnosing the problem:
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o Check for Data Drift: The statistical properties of the data you are scoring may have changed
over time compared to your training data. This is a common cause of performance
degradation.[7][8] Use monitoring tools to compare the distributions of your training and live
data.

o Look for Concept Drift: The relationship between your input features and the target variable
may have changed. This can happen due to external factors not accounted for in the original
training data.[8]

o Evaluate on Different Data Segments: Test your model's performance on various subsets of
your data to identify if the degradation is specific to a particular segment.[9]

o Review the Data Pipeline: Errors or changes in your data preprocessing pipeline can
introduce issues that negatively impact your model's performance.[9]

e Retrain the Model: If you detect significant data or concept drift, you will likely need to retrain
your model on more recent data to restore its accuracy.[10]

Troubleshooting Guides
Guide 1: Troubleshooting a Failed Experiment Workflow

This guide provides a systematic approach to troubleshooting a failed experiment in CP4D.
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A high-level workflow for troubleshooting failed experiments.
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Guide 2: Ensuring Data Integrity with Audit Logging in a
Clinical Trial Setting

For drug development professionals, maintaining a clear audit trail is essential for regulatory
compliance and data integrity.
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The process of generating and analyzing audit logs for data governance.
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Data and Experimental Protocols
Table 1: Recommended Resource Quotas for Research
Projects

Properly scoping resource quotas can prevent resource contention and ensure the smooth
execution of experiments.[11][12]

. CPU Request CPU Limit Memory Memory Limit
Project Type . .
(Cores) (Cores) Request (Gi) (Gi)
Small Scale Data
. 4 8 16
Analysis
Medium Scale
ML Model 8 16 32 64
Training
Large Scale
_ 16 32 64 128
Deep Learning
Genomics Data
32 64 128 256

Processing

Note: These are starting recommendations and should be adjusted based on the specific
requirements of your workload.

Table 2: Log Rotation Best Practices for CP4D Services

Effective log rotation is crucial for managing storage and preventing performance degradation.
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. Log Rotation ] Max Number of
Service Type . Max Log Size .
Policy Files
Core CP4D Services Daily 100 MB 10
Watson Studio ]
) By Size 200 MB 20
Runtimes
Database Services .
Daily 500 MB 15
(e.g., Db2)
High-Volume Custom )
By Size and Hourly 1GB 24

Applications

Experimental Protocol: Configuring Audit Logging

To ensure all relevant user actions are captured for auditing purposes, you need to configure
the zen-audit-config ConfigMap.

e Log into your OpenShift Cluster: Use the oc login command with your cluster credentials.
» Switch to the CP4D Project: Use oc project to switch to the correct project.

» Create the zen-audit-config ConfigMap: If it doesn't already exist, create a YAML file (e.qg.,
zen-audit-config.yaml) with the following content:

» Apply the ConfigMap: Use oc apply -f zen-audit-config.yaml to create or update the
ConfigMap.

o Restart the zen-audit Pods: To apply the changes, you must restart the zen-audit pods.
o Get the pod names: oc get pods | grep zen-audit
o Delete each pod: oc delete pod

This will ensure that audit logs are generated and can be forwarded to an external SIEM for
analysis and retention.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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